Cas no 921165-42-6 (2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide)

• Product Name: 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide
• CAS No: 921165-42-6
• MF: C₁₃H₁₇N₅O
• MW: 259.306981801987
• CID: 6158006
• PubChem ID: 41567066
• Update Time: 2025-06-11

2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide
• F2070-0487
• 921165-42-6
• 2-methyl-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]propanamide
• AKOS024625421
• 2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
• N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)isobutyramide

• Inchi： 1S/C13H17N5O/c1-9(2)13(19)14-8-12-15-16-17-18(12)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H,14,19)
• InChI Key： JSCVIJRIJCVDEL-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NCC1=NN=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 259.14331018g/mol
• Monoisotopic Mass: 259.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide

Introduction to 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide (CAS No. 921165-42-6)

2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 921165-42-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound features a complex arrangement of atoms, including a 1H-1,2,3,4-tetrazole moiety linked to a 4-methylphenyl group, which contributes to its distinctive chemical behavior and reactivity.

The synthesis of 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide involves a series of meticulously controlled chemical reactions. The process typically begins with the preparation of the tetrazole core, which is then functionalized with the appropriate substituents to achieve the desired molecular architecture. This synthetic route requires expertise in organic chemistry and an understanding of the principles of molecular orbital interactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In the realm of pharmaceutical research, 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide has shown promise as a potential lead compound for the development of new therapeutic agents. The presence of the tetrazole ring in its structure suggests that it may exhibit inhibitory activity against various biological targets. For instance, studies have indicated that tetrazole derivatives can interact with enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential role in managing conditions such as arthritis and other inflammatory disorders.

The 4-methylphenyl group in the compound's structure also contributes to its pharmacological profile. This aromatic ring system is known to enhance binding affinity and metabolic stability, making it a valuable component in drug design. Researchers have been exploring how modifications around this ring can influence the compound's biological activity. By varying substituents such as halogens or alkyl groups, scientists can fine-tune the properties of 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide to optimize its efficacy and selectivity.

Recent studies have also highlighted the importance of understanding the stereochemistry of this compound. The arrangement of atoms in three-dimensional space can significantly impact how a molecule interacts with biological targets. Researchers are employing advanced techniques such as X-ray crystallography and NMR spectroscopy to determine the precise conformation of 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide. These structural insights are crucial for designing derivatives with improved pharmacokinetic properties.

The potential applications of 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide extend beyond inflammation management. Preliminary research suggests that it may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. Additionally, its structural features make it a candidate for developing drugs targeting neurological disorders. The tetrazole moiety has been observed to interact with neurotransmitter receptors, which could be exploited for treating conditions like epilepsy or depression.

The development of new pharmaceuticals is often hampered by issues related to drug resistance and off-target effects. However, compounds like 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propanamide offer a promising alternative by providing novel chemical scaffolds for drug design. By integrating different functional groups and exploring diverse synthetic pathways, researchers can create molecules with enhanced specificity and reduced side effects.

In conclusion，the compound 2-methyl-N-{1-(4-methylphenyl)-1H-1，2，3，4-tetrazol－5－yImlnethvl}prcpananide (CAS No．921165－42－6) represents an exciting avenue for pharmaceutical innovation．Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts．Further research is warranted to fully elucidate its therapeutic potential and develop effective clinical applications．As synthetic chemistry continues to advance，the accessibility of such specialized compounds will likely increase，accelerating the pace of pharmaceutical development．